Cas no 76025-62-2 (2-(Piperidin-4-yl)ethanamine)

• Product Name: 2-(Piperidin-4-yl)ethanamine
• CAS No: 76025-62-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 547999
• PubChem ID: 1512602
• Update Time: 2025-06-08

2-(Piperidin-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)ethanamine
• 2-piperidin-4-ylethanamine
• 4-(Aminoethyl)piperidine
• 4-Piperidineethanamine
• 4-(2-Aminoethyl)piperidine
• Piperidine,4-(2-aminoethyl)- (7CI)
• DTXSID70363730
• AM101244
• 76025-62-2
• SB42139
• AKOS010394508
• EN300-64907
• BS-29599
• Z756921054
• FT-0689825
• Piperidine, 4-(2-aminoethyl)
• 2-(piperidin-4-yl)ethan-1-amine
• SCHEMBL331464
• BDA02562
• G54524
• DB-003978

• MDL： MFCD01630746
• Inchi： 1S/C7H16N2/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-6,8H2
• InChI Key： PXJBCMWIAPDWAU-UHFFFAOYSA-N
• SMILES： N1CCC(CCN)CC1

Computed Properties

• Exact Mass: 128.131
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 0

Experimental Properties

• Density: 0.892±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 198.6±8.0 ºC (760 Torr),
• Flash Point: 82.7±22.0 ºC,
• Solubility: Soluble (262 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Piperidin-4-yl)ethanamine

Introduction to 2-(Piperidin-4-yl)ethanamine (CAS No. 76025-62-2)

2-(Piperidin-4-yl)ethanamine, identified by the Chemical Abstracts Service registry number 76025-62-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This bicyclic amine derivative features a piperidine ring linked to an ethylamine moiety, making it a versatile scaffold for medicinal chemists. The unique structural attributes of this compound contribute to its utility in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and other therapeutic modalities.

The piperidin-4-yl substituent is a key pharmacophore that enhances the compound's solubility, bioavailability, and binding affinity to biological targets. Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of piperidine derivatives in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that modifications at the 4-position of the piperidine ring can significantly influence the pharmacokinetic properties of small-molecule drugs.

In the context of modern drug development, 2-(Piperidin-4-yl)ethanamine has been explored as a precursor in the synthesis of novel therapeutic agents. Its role in generating lead compounds for neurological disorders, such as depression and anxiety, has garnered considerable attention. Research indicates that derivatives of this compound exhibit potential as serotonin receptor modulators, leveraging the inherent flexibility and electronic properties of the piperidine core.

One notable application of 2-(Piperidin-4-yl)ethanamine is in the development of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By serving as a building block for more complex molecules, this compound aids in creating inhibitors that target specific kinase isoforms with high selectivity. The ability to fine-tune its structure allows for the optimization of potency and selectivity, minimizing off-target effects.

The synthesis of 2-(Piperidin-4-yl)ethanamine typically involves multi-step organic reactions, often starting from commercially available precursors such as 1-bromopropene or 1-bromoethylamine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques like transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the piperidine ring system with high precision.

Evaluation of 2-(Piperidin-4-yl)ethanamine in preclinical studies has revealed promising biological activity across multiple therapeutic areas. For example, derivatives thereof have shown efficacy in models of pain management by interacting with nicotinic acetylcholine receptors. The compound's ability to modulate these receptors may lead to novel treatments for chronic pain conditions while avoiding common side effects associated with existing analgesics.

The pharmacological profile of 2-(Piperidin-4-yl)ethanamine is further enhanced by its metabolic stability and favorable pharmacokinetic properties. Studies using molecular modeling have predicted that this compound can exhibit prolonged circulation times upon oral administration, increasing its therapeutic window. Such attributes are crucial for developing drugs that require once-daily dosing regimens, improving patient compliance.

In recent years, there has been growing interest in exploring 2-(Piperidin-4-yl)ethanamine as a component in combination therapies. Its structural versatility allows for facile derivatization into compounds that can act synergistically with other drugs. For instance, when paired with antiviral agents or antibiotics, derivatives of this compound may enhance treatment outcomes by targeting multiple pathways simultaneously.

The regulatory landscape for compounds like 2-(Piperidin-4-yl)ethanamine is shaped by guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that new therapeutics are safe and effective before entering clinical use. Manufacturers must adhere to stringent quality control measures during production to meet these standards.

Future research directions for 2-(Piperidin-4-yl)ethanamine include exploring its potential in gene therapy applications. By integrating this compound into nucleic acid delivery systems, scientists aim to develop novel approaches for treating genetic disorders. The ability to modify its chemical structure opens doors for innovative formulations that can target specific genetic mutations with high accuracy.

The role of 2-(Piperidin-4-yl)ethanamine in academic research cannot be overstated. It serves as a valuable tool for training future chemists and pharmacologists while driving innovation in drug discovery pipelines. Collaborative efforts between industry and academia continue to expand its applications, fostering a culture of scientific excellence and discovery.

In summary, 2-(Piperidin-4-yl)ethanamine (CAS No. 76025-62-2) is a multifaceted compound with broad utility in pharmaceutical research and development. Its structural features make it an ideal candidate for designing molecules with enhanced therapeutic potential across diverse disease indications. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine.